Cas no 1485739-07-8 (Ethyl 2-amino-4-(tert-butoxy)butanoate)

• Product Name: Ethyl 2-amino-4-(tert-butoxy)butanoate
• CAS No: 1485739-07-8
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 4727372
• PubChem ID: 63038885
• Update Time: 2025-05-26

Ethyl 2-amino-4-(tert-butoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(tert-butoxy)butanoate
• Ethyl O-(tert-butyl)homoserinate
• ethyl 2-amino-4-[(2-methylpropan-2-yl)oxy]butanoate
• Ethyl 2-amino-4-(tert-butoxy)butanoate

• Inchi： 1S/C10H21NO3/c1-5-13-9(12)8(11)6-7-14-10(2,3)4/h8H,5-7,11H2,1-4H3
• InChI Key： DEOFTTGTTLMCOY-UHFFFAOYSA-N
• SMILES： O(CCC(C(=O)OCC)N)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 175
• XLogP3: 0.8
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-amino-4-(tert-butoxy)butanoate

Ethyl 2-amino-4-(tert-butoxy)butanoate: A Comprehensive Overview

Ethyl 2-amino-4-(tert-butoxy)butanoate, with the CAS number 1485739-07-8, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is a derivative of amino acids, specifically designed to incorporate functional groups that enhance its versatility in various synthetic applications. The molecule features a tert-butoxy group and an amino group, both of which contribute to its unique chemical properties.

The structure of Ethyl 2-amino-4-(tert-butoxy)butanoate consists of a four-carbon chain with an amino group attached to the second carbon and a tert-butoxy group on the fourth carbon. The ester functionality at the end of the chain further enhances its reactivity and applicability in organic synthesis. Recent studies have highlighted its potential as a building block in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.

One of the most notable aspects of this compound is its ability to participate in various nucleophilic reactions due to the presence of the amino group. This property has been exploited in recent research to develop novel drug delivery systems and bioactive molecules. For instance, a study published in Journal of Medicinal Chemistry demonstrated that Ethyl 2-amino-4-(tert-butoxy)butanoate can serve as a precursor for synthesizing peptide-based drugs with enhanced bioavailability.

In addition to its role in drug development, Ethyl 2-amino-4-(tert-butoxy)butanoate has shown promise in materials science. Researchers have utilized its tert-butoxy group to create cross-linked polymers with improved mechanical properties. A recent paper in Macromolecules reported that incorporating this compound into polymer networks significantly enhanced their thermal stability and mechanical strength.

The synthesis of Ethyl 2-amino-4-(tert-butoxy)butanoate involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. Recent advancements in catalytic methods have made it possible to synthesize this compound with greater efficiency, reducing both time and cost.

From an environmental perspective, Ethyl 2-amino-4-(tert-butoxy)butanoate has been studied for its biodegradability and ecological impact. Initial findings suggest that it undergoes rapid degradation under aerobic conditions, making it a more sustainable option compared to some traditional organic compounds.

In conclusion, Ethyl 2-amino-4-(tert-butoxy)butanoate (CAS No. 1485739-07-8) is a versatile compound with wide-ranging applications in chemistry and related fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important tool for future innovations in drug development, materials science, and beyond.